Cas no 1049735-63-8 (5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride)

• Product Name: 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride
• CAS No: 1049735-63-8
• MF: C₈H₆Cl₃N₃S
• MW: 282.577336788177
• CID: 3056210
• PubChem ID: 16495509
• Update Time: 2025-08-04

5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine hydrochloride
• BIO-FARMA BF001357
• 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine, HCl
• 5-(2,4-DICHLOROPHENYL)-1,3,4-THIADIAZOL-2-YLAMINE HYDROCHLORIDE
• 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine HCl
• AKOS001476724
• 1049735-63-8
• 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-aminehydrochloride
• BS-29994
• 5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-amine;hydrochloride
• 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride

• Inchi： 1S/C8H5Cl2N3S.ClH/c9-4-1-2-5(6(10)3-4)7-12-13-8(11)14-7;/h1-3H,(H2,11,13);1H
• InChI Key： NNFJGPZBMKNGJN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NN=C(N)S1)Cl.Cl

Computed Properties

• Exact Mass: 280.934801Da
• Monoisotopic Mass: 280.934801Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų

Additional information on 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride

5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1049735-63-8, known as 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiadiazoles, which are heterocyclic compounds with a five-membered ring containing one sulfur and two nitrogen atoms. The presence of the dichlorophenyl group attached to the thiadiazole ring introduces unique electronic and steric properties, making this compound a subject of interest in various research domains.

Recent studies have highlighted the potential of 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride in drug discovery and development. Its structure allows for versatile interactions with biological systems, making it a promising candidate for targeting specific receptors and enzymes. For instance, researchers have explored its ability to modulate neurotransmitter systems, which could pave the way for novel treatments in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiadiazole core. The introduction of the dichlorophenyl group is achieved through a substitution reaction, followed by the addition of the amine group to complete the structure. The hydrochloride salt form is often preferred for its enhanced solubility and stability under physiological conditions.

One of the most exciting developments involving this compound is its role in antimicrobial research. Studies have demonstrated that 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride exhibits potent activity against a wide range of bacterial and fungal pathogens. This property is attributed to its ability to disrupt cellular membranes and inhibit key enzymatic pathways essential for microbial survival.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its thermal stability and resistance to oxidative degradation make it a suitable candidate for use in high-performance polymers and coatings. Researchers are currently investigating its potential as an additive in polymer formulations to enhance mechanical strength and durability.

The structural versatility of 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride also lends itself to applications in catalysis. Recent findings suggest that this compound can act as an efficient catalyst in organic transformations such as C-C bond formation and oxidation reactions. Its ability to facilitate these reactions under mild conditions makes it a valuable tool in green chemistry practices.

From a regulatory standpoint, 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride has undergone extensive safety assessments to ensure its suitability for therapeutic use. Preclinical studies have shown minimal toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings underscore its potential for safe integration into drug development pipelines.

In conclusion, 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride (CAS No. 1049735-63-8) is a multifaceted compound with applications spanning drug discovery, materials science, and catalysis. Its unique chemical properties and promising biological activity position it as a key molecule for future innovations across various scientific disciplines.